Cas no 1263048-46-9 ((S)-n-boc-2-(4’-pentenyl)alanine)

• Product Name: (S)-n-boc-2-(4’-pentenyl)alanine
• CAS No: 1263048-46-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD18910243
• CID: 2155642
• PubChem ID: 92133664
• Update Time: 2025-04-21

(S)-n-boc-2-(4’-pentenyl)alanine Chemical and Physical Properties

Names and Identifiers

• (S)-n-boc-2-(4’-pentenyl)alanine
• (S)-2-((tert-Butoxycarbonyl)amino)-2-methylhept-6-enoic acid
• (2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]hept-6-enoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-methylhept-6-enoic acid
• (S)-2-(Boc-amino)-2-methylhept-6-enoic acid
• 1263048-46-9
• (S)-2-((tert-Butoxycarbonyl)amino)-2-methylhept-6-enoicacid

• MDL： MFCD18910243
• Inchi： 1S/C13H23NO4/c1-6-7-8-9-13(5,10(15)16)14-11(17)18-12(2,3)4/h6H,1,7-9H2,2-5H3,(H,14,17)(H,15,16)/t13-/m0/s1
• InChI Key： HHQAESPSKCGLNL-ZDUSSCGKSA-N
• SMILES： O(C(N[C@@](C(=O)O)(C)CCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų